molecular formula C10H21N3 B14576880 2-[(E)-(1-Methyl-5-propylpyrrolidin-2-ylidene)amino]ethan-1-amine CAS No. 61309-08-8

2-[(E)-(1-Methyl-5-propylpyrrolidin-2-ylidene)amino]ethan-1-amine

Cat. No.: B14576880
CAS No.: 61309-08-8
M. Wt: 183.29 g/mol
InChI Key: AVFCPDJWLJZCQF-UHFFFAOYSA-N
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Description

2-[(E)-(1-Methyl-5-propylpyrrolidin-2-ylidene)amino]ethan-1-amine is a complex organic compound that belongs to the class of amines. Amines are derivatives of ammonia where one or more hydrogen atoms are replaced by alkyl or aryl groups. This particular compound features a pyrrolidine ring, which is a five-membered nitrogen-containing heterocycle. Pyrrolidine derivatives are widely used in medicinal chemistry due to their biological activity and ability to interact with various molecular targets .

Preparation Methods

The synthesis of 2-[(E)-(1-Methyl-5-propylpyrrolidin-2-ylidene)amino]ethan-1-amine can be achieved through several synthetic routes. One common method involves the reductive amination of a suitable aldehyde or ketone with an amine. This process typically requires a reducing agent such as sodium cyanoborohydride or hydrogen in the presence of a catalyst . Industrial production methods may involve the use of continuous flow reactors to optimize reaction conditions and improve yield .

Chemical Reactions Analysis

2-[(E)-(1-Methyl-5-propylpyrrolidin-2-ylidene)amino]ethan-1-amine undergoes various chemical reactions, including:

    Oxidation: This compound can be oxidized to form corresponding oxides or other oxidized derivatives.

    Reduction: Reduction reactions

Properties

CAS No.

61309-08-8

Molecular Formula

C10H21N3

Molecular Weight

183.29 g/mol

IUPAC Name

2-[(1-methyl-5-propylpyrrolidin-2-ylidene)amino]ethanamine

InChI

InChI=1S/C10H21N3/c1-3-4-9-5-6-10(13(9)2)12-8-7-11/h9H,3-8,11H2,1-2H3

InChI Key

AVFCPDJWLJZCQF-UHFFFAOYSA-N

Canonical SMILES

CCCC1CCC(=NCCN)N1C

Origin of Product

United States

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